Cas no 651059-00-6 (Benzoic acid, 3,5-dichloro-4-cyano-, methyl ester)

• Product Name: Benzoic acid, 3,5-dichloro-4-cyano-, methyl ester
• CAS No: 651059-00-6
• MF: C₉H₅Cl₂NO₂
• MW: 230.047500371933
• CID: 406881
• PubChem ID: 22366764
• Update Time: 2025-04-19

Benzoic acid, 3,5-dichloro-4-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dichloro-4-cyano-, methyl ester
• methyl 3,5-dichloro-4-cyanobenzoate
• DTXSID80625230
• SCHEMBL10644829
• 651059-00-6
• AKOS005061294

• Inchi： 1S/C9H5Cl2NO2/c1-14-9(13)5-2-7(10)6(4-12)8(11)3-5/h2-3H,1H3
• InChI Key： SJDGKDIRXLWIPJ-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=C(C=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 228.96985
• Monoisotopic Mass: 228.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.09